10.1039/D0NR07310E | Covalent functionalization of molybdenum disulfide by chemically activated diazonium salts†

Covalent functionalization of molybdenum disulfide by chemically activated diazonium salts†

Nanoscale Pub Date: 2021-01-25 DOI: 10.1039/D0NR07310E

Abstract

Covalent functionalization is one of the most efficient ways to tune the properties of layered materials in a highly controlled manner. However, molecular chemisorption on semiconducting transition metal dichalcogenides remains a delicate task due to the inertness of their surface. Here we perform covalent modification of bulk and single layer molybdenum disulfide (MoS₂) using chemical activation of diazonium salts. A high level of control over the grafting density and yield on MoS₂ basal plane can be achieved by this approach. Using scanning probe microscopies and X-ray photoelectron spectroscopy we prove the covalent functionalization of MoS₂.

Covalent functionalization of molybdenum disulfide by chemically activated diazonium salts†

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Journal Name：Nanoscale

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